![molecular formula C16H12ClNO5 B5759409 5-{[(4-chlorophenyl)acetyl]amino}isophthalic acid](/img/structure/B5759409.png)
5-{[(4-chlorophenyl)acetyl]amino}isophthalic acid
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Overview
Description
5-{[(4-chlorophenyl)acetyl]amino}isophthalic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, biotechnology, and materials science. This compound is also known as CPIA and has the chemical formula C16H11ClNO4.
Mechanism of Action
The mechanism of action of CPIA is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the death of cancer cells and the prevention of their spread.
Biochemical and Physiological Effects:
CPIA has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory properties and to reduce the levels of certain inflammatory markers in the body. CPIA has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the major advantages of CPIA is its potential use as a drug for the treatment of cancer and other diseases. It has been shown to have high potency and selectivity for cancer cells, which reduces the risk of side effects. However, one of the limitations of CPIA is its low solubility in water, which makes it difficult to administer as a drug.
Future Directions
There are several future directions for the research on CPIA. One area of research is to develop new methods for the synthesis of CPIA that are more efficient and cost-effective. Another area of research is to study the mechanism of action of CPIA in more detail to better understand its anti-cancer properties. Additionally, research is needed to investigate the potential use of CPIA in combination with other drugs for the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of CPIA involves the reaction between 4-chlorobenzoyl chloride and isophthalic acid in the presence of a base such as pyridine. The resulting product is then treated with ammonia to obtain CPIA. This method has been optimized to yield high purity and yield of CPIA.
Scientific Research Applications
CPIA has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research has been in the development of new drugs for the treatment of cancer. CPIA has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of other diseases such as diabetes and inflammation.
Properties
IUPAC Name |
5-[[2-(4-chlorophenyl)acetyl]amino]benzene-1,3-dicarboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClNO5/c17-12-3-1-9(2-4-12)5-14(19)18-13-7-10(15(20)21)6-11(8-13)16(22)23/h1-4,6-8H,5H2,(H,18,19)(H,20,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSYXHLKIYLDEJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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